(5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methanol

• IUPAC Name: 3-(hydroxymethyl)-4-methyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C4H7N3OS/c1-7-3(2-8)5-6-4(7)9/h8H,2H2,1H3,(H,6,9)
• InChI Key: IBWZWRZRXBVCRS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NNC1=S)CO
• Molecular Formula: C4H7N3OS
• Molecular Weight: 145.19 g/mol
• CAS RN: 65029-36-9

Description

“(5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methanol” is a unique chemical compound. It is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers. The empirical formula of this compound is C10H11N3OS and its molecular weight is 221.28.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, which includes “this compound”, has been reported in several studies. For instance, one study reported the synthesis of nineteen novel 1,2,4-triazole derivatives. The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Molecular Structure Analysis

The molecular structure of “this compound” and similar compounds has been elucidated using various spectral and physicochemical techniques. Spectroscopic data confirm the tridentate nature of ligands which coordinate to the metal via deprotonated oxygen, azomethine nitrogen, and thiol sulfur.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazole derivatives have been a hot topic in recent years. These compounds are amphoteric in nature, forming salts with acids as well as bases, and have a special affinity towards metal surfaces displacing water molecules on the surface.

Scientific Research Applications

(5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methanol has been used in a variety of scientific research applications. It has been used in the synthesis of various compounds, such as peptides and proteins. It has also been used to study the biochemical and physiological effects of various compounds. This compound has been used to study the mechanism of action of drugs and the potential for drug-drug interactions. It has also been used to study the biochemical and physiological effects of various compounds on cells and organisms.

Mechanism of Action

Target of Action

It is known that similar compounds, such as azoles, primarily target the heme protein, which cocatalyzes cytochrome p-450-dependent 14α-demethylation of lanosterol . Additionally, 1,2,4-triazole-based compounds have been reported to inhibit enzymes like alpha-amylase and alpha-glucosidase, which are therapeutic targets for managing elevated postprandial blood glucose levels .

Mode of Action

In the case of similar azole compounds, the nitrogen atoms of the 1,2,4-triazole ring bind to the iron in the heme moiety of cyp-450, and phenyl moieties have a key interaction in the active site of the enzyme .

Biochemical Pathways

Based on the known targets of similar compounds, it can be inferred that this compound may affect the lanosterol 14α-demethylase pathway and the pathways involving alpha-amylase and alpha-glucosidase .

Pharmacokinetics

It is known that the incorporation of 1,2,4-triazole ring in the molecular structure of compounds can improve their pharmacokinetics, pharmacological, and toxicological properties .

Result of Action

Similar compounds have been found to inhibit the growth of cancer cells and have antioxidant activity .

Advantages and Limitations for Lab Experiments

The use of (5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methanol in lab experiments has a number of advantages. It is a simple, efficient, and cost-effective method for synthesizing a variety of compounds. It is also a versatile compound that can be used in a variety of scientific research applications. Furthermore, it can be used to study the biochemical and physiological effects of various compounds.
However, there are some limitations to the use of this compound in lab experiments. It is not a particularly stable compound and can degrade over time. It can also be toxic at high concentrations and can cause irritation to the skin and eyes. Additionally, this compound may not be suitable for all scientific research applications due to its potential toxicity.

Future Directions

There are a number of potential future directions for (5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methanol research. One potential direction is to further study the biochemical and physiological effects of this compound in various organisms. Additionally, further research could be conducted on the potential applications of this compound in drug development and drug-drug interactions. Another potential direction is to study the mechanism of action of this compound and its potential for use in the synthesis of various compounds. Finally, further research could be conducted on the potential toxicity of this compound and its effects on human health.

Synthesis Methods

(5-mercapto-4-methyl-4H-1,2,4-triazol-3-yl)methanol can be synthesized using a variety of methods. One method involves the reaction of 5-mercapto-4-methyl-4H-1,2,4-triazole with methanol in the presence of a catalytic amount of sodium hydroxide. The reaction is conducted at room temperature and yields a stable product. This method is simple, efficient, and cost-effective.